Bis(2,4-dichlorophenyl) phosphorochloridate
Cat. No. B125154
M. Wt: 406.4 g/mol
InChI Key: RHQSBXZVIMBYKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04894450
Procedure details
The title compound was prepared by the general method of Example 1 with the following modifications. (1) The molar ratio of 2,4-dichlorophenol to phosphorus oxychloride was increased from 1.33 to 1.85 by using 189.99 g (1.165 mole) of 2,4-dichlorophenol and 96.60 g (0.63 mole) of phosphorus oxychloride. (2) The reaction time at 120° was increased to about 24 hours. (3) The product was crystallized using a larger quantity of hexane (570 ml, or 3 ml per gram of starting 2,4-dichlorophenol) at -15°. Analysis by GLPC indicated 82% purity (by weight) of bis(2,4-dichlorophenyl) phosphorochloridate, with contamination by a trace of 2,4-dichlorophenyl phosphorodichloridate and 18% (by weight) of tris(2,4-dichlorophenyl) phosphate. The yield of the bis(2,4-dichlorophenyl) phosphorochloridate when corrected for purity was 125 g (53%)
[Compound]
Name
( 1 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([Cl:8])[CH:5]=[CH:4][C:3]=1[OH:9].[P:10]([Cl:14])(Cl)(Cl)=[O:11]>>[P:10]([Cl:14])(=[O:11])([O:9][C:3]1[CH:4]=[CH:5][C:6]([Cl:8])=[CH:7][C:2]=1[Cl:1])[O:9][C:3]1[CH:4]=[CH:5][C:6]([Cl:8])=[CH:7][C:2]=1[Cl:1]
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Inputs
Step One
[Compound]
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Name
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( 1 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)Cl)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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189.99 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC(=C1)Cl)O
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Step Three
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Name
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Quantity
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96.6 g
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Step Four
[Compound]
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Name
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( 2 )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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(3) The product was crystallized
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CUSTOM
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Type
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CUSTOM
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Details
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at -15°
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Outcomes
Product
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Name
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Type
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product
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Smiles
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P(OC1=C(C=C(C=C1)Cl)Cl)(OC1=C(C=C(C=C1)Cl)Cl)(=O)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
